Cas no 1803852-61-0 (Methyl 2,6-diiodo-4-methoxybenzoate)

• Product Name: Methyl 2,6-diiodo-4-methoxybenzoate
• CAS No: 1803852-61-0
• MF: C₉H₈I₂O₃
• MW: 417.966967582703
• CID: 4949639
• Update Time: 2025-05-23

Methyl 2,6-diiodo-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-diiodo-4-methoxybenzoate

• Inchi： 1S/C9H8I2O3/c1-13-5-3-6(10)8(7(11)4-5)9(12)14-2/h3-4H,1-2H3
• InChI Key： ZBYIGXIWHXMGQX-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1C(=O)OC)I)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: 3
• Topological Polar Surface Area: 35.5

Additional information on Methyl 2,6-diiodo-4-methoxybenzoate

Comprehensive Overview of Methyl 2,6-diiodo-4-methoxybenzoate (CAS No. 1803852-61-0): Properties, Applications, and Industry Insights

Methyl 2,6-diiodo-4-methoxybenzoate (CAS No. 1803852-61-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This iodinated aromatic ester features a methoxybenzoate core with two iodine substituents at the 2- and 6-positions, making it a valuable intermediate for cross-coupling reactions and drug discovery. Its molecular formula C₉H₈I₂O₃ and precise molecular weight (409.97 g/mol) are critical for synthetic applications.

Recent studies highlight the compound's role in palladium-catalyzed reactions, a trending topic in green chemistry and sustainable synthesis. Researchers are exploring its potential as a building block for biologically active molecules, aligning with the growing demand for novel therapeutic agents. The methoxy and ester functionalities enhance solubility, addressing common challenges in API formulation (Active Pharmaceutical Ingredient).

From an industrial perspective, Methyl 2,6-diiodo-4-methoxybenzoate is synthesized through controlled iodination of methyl 4-methoxybenzoate, with yields optimized via microwave-assisted synthesis—a technique frequently searched in organic chemistry forums. Analytical characterization typically involves HPLC, NMR, and mass spectrometry, ensuring compliance with ICH guidelines for impurities.

Environmental considerations are paramount, and this compound's low ecotoxicity profile makes it preferable over brominated analogs. Its stability under ambient storage conditions (recommended: 2-8°C in amber glass) is frequently queried in chemical database searches. Notably, the diiodo substitution pattern enables regioselective functionalization, a hot topic in medicinal chemistry discussions.

Emerging applications include its use in fluorescent probes and PET radiotracers, leveraging the iodine atoms for radioisotope labeling. Patent analyses reveal increasing filings involving this compound for kinase inhibitor development, reflecting industry shifts toward targeted cancer therapies. These aspects resonate with current biotech investment trends.

For quality assurance, suppliers must provide detailed COA (Certificate of Analysis) with residual solvent data, as emphasized in recent FDA guidance updates. The compound's chromatographic purity (>98%) is crucial for high-throughput screening applications, a key concern for pharma R&D teams.

In summary, Methyl 2,6-diiodo-4-methoxybenzoate exemplifies how halogenated intermediates drive innovation in precision medicine and crop protection. Its versatility across Suzuki-Miyaura couplings and heterocycle synthesis ensures continued relevance in peer-reviewed literature and industrial scale-up projects.